molecular formula C5H9NO2 B1505642 1-Nitropent-1-ene CAS No. 3156-72-7

1-Nitropent-1-ene

Cat. No.: B1505642
CAS No.: 3156-72-7
M. Wt: 115.13 g/mol
InChI Key: RVERFORUNDPQQI-UHFFFAOYSA-N
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Description

1-Nitropent-1-ene is a chemical compound with the molecular formula C5H9NO2 and a molecular weight of 115.13 . It is also known by other synonyms such as 1-Nitro-1-pentene .


Synthesis Analysis

This compound can be synthesized through various methods. One such method involves the asymmetric Michael addition of diethyl malonate to ω-nitrostyrene and this compound in the presence of Ni(II) complexes . Another method involves the addition of NaI to a stirred solution of bromonitromethane and the corresponding aldehyde in THF .


Molecular Structure Analysis

The molecular structure of this compound consists of 5 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The exact mass is 115.06300 .


Chemical Reactions Analysis

In the Ni(II) catalyzed asymmetric Michael addition, this compound reacts with diethyl malonate to produce enantiomerically enriched diethyl (S)-2-(2-nitro-1-phenylethyl)malonate and ®-diethyl 2-(1-nitropenthan-2-yl)malonate . This reaction is an effective strategy for the total synthesis of natural compounds .


Physical And Chemical Properties Analysis

This compound has a boiling point of 66.0-66.5 °C (Press: 11 Torr) and a predicted density of 0.980±0.06 g/cm3 .

Properties

IUPAC Name

1-nitropent-1-ene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H9NO2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVERFORUNDPQQI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC=C[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H9NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00710334
Record name 1-Nitropent-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00710334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

115.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

3156-72-7
Record name 1-Nitropent-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00710334
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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